Cas no 2172076-43-4 (2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• CAS No: 2172076-43-4
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 6313641
• PubChem ID: 165599610
• Update Time: 2025-05-20

2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• 2172076-43-4
• EN300-1597974

• Inchi： 1S/C12H22N4/c1-2-12-11(8-9-13)14-15-16(12)10-6-4-3-5-7-10/h10H,2-9,13H2,1H3
• InChI Key： UUAGSPMXTMVOLJ-UHFFFAOYSA-N
• SMILES： N1(C(CC)=C(CCN)N=N1)C1CCCCC1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

Introduction to 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine (CAS No. 2172076-43-4)

2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine, identified by its CAS number 2172076-43-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the triazole class, characterized by a three-membered nitrogen-containing ring, which is a common structural motif in bioactive molecules. The presence of a cyclohexyl group and an ethyl substituent at the 5-position of the triazole ring introduces unique steric and electronic properties, making it a promising candidate for further investigation in medicinal chemistry.

The structure of 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine suggests potential interactions with biological targets due to its nitrogen-rich framework. Triazole derivatives are well-known for their versatility in drug design, often exhibiting antimicrobial, antifungal, and anti-inflammatory properties. The cyclohexyl group provides a bulky hydrophobic environment, which can influence binding affinity and selectivity when interacting with protein targets. Meanwhile, the ethyl substituent at the 5-position of the triazole ring may enhance metabolic stability while maintaining biological activity.

In recent years, there has been growing interest in triazole-based compounds for their potential therapeutic applications. These molecules have been extensively studied for their ability to modulate various biological pathways. For instance, triazole derivatives have shown promise in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amine functional group at the terminal position of the compound (2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine) further extends its utility as a building block for more complex pharmacophores.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The flexibility provided by the cyclohexyl ring allows for conformational adaptability, which can be exploited to optimize binding interactions with biological targets. Additionally, the triazole core offers multiple hydrogen bonding opportunities, enhancing molecular recognition. These features make 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2172076-43-4. Molecular docking studies have revealed that this triazole derivative may interact with enzymes involved in metabolic pathways relevant to neurological disorders. The steric and electronic properties of the molecule could be leveraged to develop novel therapeutics targeting conditions such as Alzheimer's disease or Parkinson's disease. These findings underscore the importance of exploring structurally diverse compounds in drug discovery efforts.

The synthesis of 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yilethanamidine) presents an interesting challenge due to the need for precise functionalization of the triazole ring. Modern synthetic methodologies have made significant strides in facilitating such transformations, allowing chemists to access complex scaffolds with greater ease. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired triazole core while maintaining high yields and purity.

In conclusion,2172076_43_4 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a cyclohexyl group,ethyl substituent, and triazole ring—make it a versatile scaffold for developing novel bioactive molecules. As our understanding of biological pathways continues to expand,triazole-based compounds like this one will play an increasingly important role in addressing unmet medical needs.